Cas no 68622-73-1 ((5R)-5-hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenylheptan-3-one)

• Product Name: (5R)-5-hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenylheptan-3-one
• CAS No: 68622-73-1
• MF: C₂₀H₂₄O₄
• MW: 328.402166366577
• CID: 1729670
• PubChem ID: 155165
• Update Time: 2025-04-21

(5R)-5-hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenylheptan-3-one Chemical and Physical Properties

Names and Identifiers

• (5R)-5-hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenylheptan-3-one
• 3-Heptanone, 5-hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenyl-, (R)-
• BDBM50304069
• CHEMBL595314
• (R)-5-Hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenylheptan-3-one
• Q27134530
• (5R)-5-hydroxy-7-(4''-hydroxy-3''-methoxyphenyl)-1-phenyl-3-heptanone
• CS-0899021
• HY-N12362
• AKOS040763409
• CHEBI:66027
• 68622-73-1
• Antiviral agent 41
• 3-Heptanone, 5-hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenyl-, (5R)-
• DTXSID70988306
• 5r-hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenyl-3-heptanone
• (R)-5-Hydroxy-7-(4-hydroxy- 3-methoxyphenyl)-1-phenylheptan-3-one
• DA-69189

• Inchi： 1S/C20H24O4/c1-24-20-13-16(9-12-19(20)23)8-11-18(22)14-17(21)10-7-15-5-3-2-4-6-15/h2-6,9,12-13,18,22-23H,7-8,10-11,14H2,1H3/t18-/m1/s1
• InChI Key： JHJPDDBIHSFERA-GOSISDBHSA-N
• SMILES： O[C@@H](CC(CCC1C=CC=CC=1)=O)CCC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 328.16752
• Monoisotopic Mass: 328.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 552.1°C at 760 mmHg
• Flash Point: 196.1°C
• Refractive Index: 1.575
• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids